Cas no 623918-45-6 (1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester
• CAS No: 623918-45-6
• MF: C₁₁H₉I₂NO₂
• MW: 441.00360751152
• CID: 1638551
• PubChem ID: 10950273
• Update Time: 2025-04-21

1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3,5-diiodo-, ethyl ester
• ethyl 3,5-diiodo-1H-indole-2-carboxylate
• SCHEMBL2351650
• DHFLRHXTVGBDRD-UHFFFAOYSA-N
• DA-04317
• 623918-45-6
• DTXSID10449441

• Inchi： 1S/C11H9I2NO2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2H2,1H3
• InChI Key： DHFLRHXTVGBDRD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)NC2C=CC(=CC=21)I

Computed Properties

• Exact Mass: 440.87137
• Monoisotopic Mass: 440.87227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives